Cas no 17012-47-4 (8-Methoxy-5-nitroquinoline)
8-Methoxy-5-nitroquinoline structure
Product Name:8-Methoxy-5-nitroquinoline
CAS No:17012-47-4
MF:C10H8N2O3
MW:204.18212223053
MDL:MFCD00452519
CID:1356746
PubChem ID:811350
Update Time:2025-09-23
8-Methoxy-5-nitroquinoline Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 8-methoxy-5-nitro-
- 8-methoxy-5-nitroquinoline
- 5-Nitro-8-methoxyquinoline
- InChI=1/C10H8N2O3/c1-15-9-5-4-8(12(13)14)7-3-2-6-11-10(7)9/h2-6H,1H3
- EN300-29712
- STL257455
- AKOS000131039
- SR-01000316883-1
- Oprea1_009989
- DTXSID00355643
- 17012-47-4
- SCHEMBL9976072
- AB00990208-01
- AB00990208-03
- TUICZSFZAWPHQN-UHFFFAOYSA-
- Oprea1_483926
- E79783
- NCGC00333605-01
- SR-01000316883
- TUICZSFZAWPHQN-UHFFFAOYSA-N
- Z235362801
- 8-Methoxy-5-nitroquinoline
-
- MDL: MFCD00452519
- Inchi: 1S/C10H8N2O3/c1-15-9-5-4-8(12(13)14)7-3-2-6-11-10(7)9/h2-6H,1H3
- InChI Key: TUICZSFZAWPHQN-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C(C2=CC=CN=C21)[N+](=O)[O-]
Computed Properties
- Exact Mass: 204.05354
- Monoisotopic Mass: 204.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 67.9Ų
Experimental Properties
- PSA: 65.26
8-Methoxy-5-nitroquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M224293-25mg |
8-Methoxy-5-nitroquinoline |
17012-47-4 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M224293-50mg |
8-Methoxy-5-nitroquinoline |
17012-47-4 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M224293-250mg |
8-Methoxy-5-nitroquinoline |
17012-47-4 | 250mg |
$ 320.00 | 2022-06-04 | ||
| Enamine | EN300-29712-0.05g |
8-methoxy-5-nitroquinoline |
17012-47-4 | 96% | 0.05g |
$66.0 | 2023-09-06 | |
| Enamine | EN300-29712-0.1g |
8-methoxy-5-nitroquinoline |
17012-47-4 | 96% | 0.1g |
$98.0 | 2023-09-06 | |
| Enamine | EN300-29712-0.25g |
8-methoxy-5-nitroquinoline |
17012-47-4 | 96% | 0.25g |
$142.0 | 2023-09-06 | |
| Enamine | EN300-29712-0.5g |
8-methoxy-5-nitroquinoline |
17012-47-4 | 96% | 0.5g |
$271.0 | 2023-09-06 | |
| Enamine | EN300-29712-1.0g |
8-methoxy-5-nitroquinoline |
17012-47-4 | 96% | 1.0g |
$371.0 | 2023-02-14 | |
| Enamine | EN300-29712-2.5g |
8-methoxy-5-nitroquinoline |
17012-47-4 | 96% | 2.5g |
$726.0 | 2023-09-06 | |
| Enamine | EN300-29712-5.0g |
8-methoxy-5-nitroquinoline |
17012-47-4 | 96% | 5.0g |
$1074.0 | 2023-02-14 |
8-Methoxy-5-nitroquinoline Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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